Cas no 827306-97-8 (L-Lysinamide, L-lysylglycyl-L-histidyl-)

• Product Name: L-Lysinamide, L-lysylglycyl-L-histidyl-
• CAS No: 827306-97-8
• MF: C₂₀H₃₇N₉O₄
• MW: 467.56568312645
• CID: 685297
• PubChem ID: 71417597
• Update Time: 2025-11-12

L-Lysinamide, L-lysylglycyl-L-histidyl- Chemical and Physical Properties

Names and Identifiers

• L-Lysinamide, L-lysylglycyl-L-histidyl-
• (2S)-2,6-diamino-N-[2-[[(2S)-1-[[(2S)-1,6-diamino-1-oxohexan-2-yl]amino]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]amino]-2-oxoethyl]hexanamide
• Tetrapeptide-3
• L-Lysylglycyl-L-histidyl-L-lysinamide (ACI)
• 10: PN: FR2857597 SEQID: 12 claimed protein
• UNII-90AX5T9G36
• Lys-gly-his-lys-NH2
• DTXSID50836932
• Q27271313
• Tetrapeptide-3 [INCI]
• 90AX5T9G36
• 827306-97-8
• L-Lysylglycyl-L-histidyl-L-lysinamide

• Inchi： 1S/C20H37N9O4/c21-7-3-1-5-14(23)19(32)26-11-17(30)28-16(9-13-10-25-12-27-13)20(33)29-15(18(24)31)6-2-4-8-22/h10,12,14-16H,1-9,11,21-23H2,(H2,24,31)(H,25,27)(H,26,32)(H,28,30)(H,29,33)/t14-,15-,16-/m0/s1
• InChI Key： YXIBXUGCDCJBPD-JYJNAYRXSA-N
• SMILES： [C@@H](NC(=O)CNC(=O)[C@@H](N)CCCCN)(C(=O)N[C@H](C(=O)N)CCCCN)CC1NC=NC=1

Computed Properties

• Exact Mass: 467.29685070g/mol
• Monoisotopic Mass: 467.29685070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 17
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 237Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides